6-(3-Trifluoromethyl-phenyl)-[1,2,4]triazolo[4,3-b]pyridazine

• Molecular Formula: C12H7F3N4
• Molecular Weight: 264.21 g/mol
• IUPAC Name: 6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C12H7F3N4/c13-12(14,15)9-3-1-2-8(6-9)10-4-5-11-17-16-7-19(11)18-10/h1-7H
• InChI Key: LUNGXSAUXKXSSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NN3C=NN=C3C=C2

Description

6-(3-Trifluoromethyl-phenyl)-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C12H7F3N4 and its molecular weight is 264.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.0 g. of 3-chloro-6-(α ,α ,α-trifluoro-m-tolyl)pyridazine (prepared as in Example 11), 2.78 g. of formylhydrazine and 75 ml. of butyl alcohol is allowed to stir at reflux tremperature for 48 hours. The reaction mixture is concentrated free of solvent and the residue is dissolved in ethyl alcohol, treated with activated charcoal and filtered. The filtrate is cooled in an ice bath and the cream colored solid is collected. The solid is heated with diethyl ether and the mixture is filtered. The solid is recrystallized from ethyl acetate to afford the product of the example as cream colored crystals, m.p. 140°-143° C.